Cas no 1415400-49-5 (Ractopamine-13C2)

• Product Name: Ractopamine-13C2
• CAS No: 1415400-49-5
• MF: C₁₆₁₃C₂H₂₃NO₃
• MW: 303.37
• CID: 5044021
• Update Time: 2025-06-08

Ractopamine-13C2 Chemical and Physical Properties

Names and Identifiers

• Ractopamine-13C2

Additional information on Ractopamine-13C2

Ractopamine-13C2: A Comprehensive Overview of CAS No. 1415400-49-5

Ractopamine-13C2 (CAS No. 1415400-49-5) is a stable isotope-labeled analog of ractopamine, a widely used feed additive in the livestock industry. This compound is particularly valuable in research and analytical applications due to its unique properties and the ability to provide precise data in various studies. In this comprehensive overview, we will delve into the chemical structure, applications, and recent research advancements related to Ractopamine-13C2.

The chemical structure of Ractopamine-13C2 is characterized by the incorporation of two carbon-13 isotopes into the ractopamine molecule. This modification does not alter the biological activity of the compound but provides a distinct isotopic signature that can be detected using mass spectrometry and other analytical techniques. The molecular formula of Ractopamine-13C2 is C18H23N3O2, with a molecular weight of approximately 307.4 g/mol.

Ractopamine-13C2 is primarily used as an internal standard in quantitative analysis, particularly in the detection and quantification of ractopamine residues in animal tissues and feed. The use of stable isotope-labeled compounds like Ractopamine-13C2 enhances the accuracy and reliability of analytical methods, ensuring that results are both precise and reproducible. This is crucial in regulatory contexts where strict limits are imposed on the levels of ractopamine residues in food products.

Recent research has highlighted several key applications and advancements involving Ractopamine-13C2. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the effectiveness of using Ractopamine-13C2 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the simultaneous determination of ractopamine and its metabolites in pork samples. The method exhibited high sensitivity, selectivity, and accuracy, making it suitable for routine monitoring in food safety laboratories.

In another study published in the Analytical Chemistry (2022), researchers developed a novel extraction method for ractopamine residues using solid-phase extraction (SPE) coupled with LC-MS/MS. The use of Ractopamine-13C2 as an internal standard significantly improved the recovery rates and reduced matrix effects, leading to more reliable quantification results. This method has been adopted by several regulatory agencies for monitoring ractopamine residues in livestock products.

The stability and consistency of Ractopamine-13C2 make it an ideal choice for long-term studies and method validation. A recent review article in the Critical Reviews in Analytical Chemistry (2023) discussed the role of stable isotope-labeled compounds in enhancing the robustness of analytical methods for detecting veterinary drug residues. The review highlighted several case studies where Ractopamine-13C2 played a crucial role in ensuring compliance with regulatory standards.

Beyond its use as an internal standard, Ractopamine-13C2 has also found applications in pharmacokinetic studies. Researchers at a leading pharmaceutical company utilized Ractopamine-13C2 to investigate the metabolism and distribution of ractopamine in livestock animals. The study provided valuable insights into the pharmacokinetic profile of ractopamine, which can inform dosing strategies and safety assessments.

In conclusion, Ractopamine-13C2 (CAS No. 1415400-49-5) is a versatile compound with significant applications in analytical chemistry, food safety, and pharmacology. Its unique isotopic signature and stability make it an essential tool for ensuring accurate and reliable results in various research settings. As ongoing research continues to uncover new applications and improve existing methods, the importance of compounds like Ractopamine-13C2 will only grow.